Cas no 59726-49-7 (2H-Pyran-2-one, 3-(1,1-dimethylethyl)tetrahydro-)

• Product Name: 2H-Pyran-2-one, 3-(1,1-dimethylethyl)tetrahydro-
• CAS No: 59726-49-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 337479
• PubChem ID: 13010757
• Update Time: 2025-04-19

2H-Pyran-2-one, 3-(1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-(1,1-dimethylethyl)tetrahydro-
• 3-tert-butyloxan-2-one
• DTXSID40514999
• 59726-49-7
• SCHEMBL12390079

• Inchi： 1S/C9H16O2/c1-9(2,3)7-5-4-6-11-8(7)10/h7H,4-6H2,1-3H3
• InChI Key： UATOOCQWTCKTNK-UHFFFAOYSA-N
• SMILES： O1CCCC(C1=O)C(C)(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones